Cas no 3392-08-3 (Boc-Ile-OSU)
Boc-Ile-OSU (N-(tert-Butoxycarbonyl)-L-isoleucine N-hydroxysuccinimide ester) is a protected amino acid derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group provides temporary amine protection, while the activated N-hydroxysuccinimide (OSU) ester facilitates efficient coupling with free amines under mild conditions. This reagent is particularly valued for its high reactivity and selectivity, ensuring minimal racemization during peptide bond formation. Its crystalline form enhances handling precision, and it is compatible with standard solid-phase and solution-phase synthesis protocols. Boc-Ile-OSU is commonly employed in the preparation of complex peptides and modified biomolecules, offering reliable performance in both research and industrial applications.
Boc-Ile-OSU structure
Product Name:Boc-Ile-OSU
CAS No:3392-08-3
MF:C15H24N2O6
MW:328.360864639282
MDL:MFCD00022585
CID:306331
PubChem ID:24849440
Update Time:2025-10-29
Boc-Ile-OSU Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine,N-[(1,1-dimethylethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
- Boc-Ile-OSU
- Boc-L-Ile-OSu
- Boc-L-isoleucine N-hydroxysuccinimide ester
- N-(t-Butoxycarbonyl)-L-isoleucine N-Hydroxysuccinimide Ester
- Boc-Ile-O-N-hydroxysuccinimide
- Boc-Ile-ONSu
- Boc-Isoleucine,1-hydroxysuccinimide ester
- BOC-ISOLEUCINE-OSU
- Boc-Isoleucin-hydroxysuccinimidester
- BOC-L-ISOLEUCINE HYDROXYSUCCINIMIDE ESTER
- BOC-L-ISOLEUCINE HYDROXYSUCCINIMIDESTER
- BOC-L-ISOLEUCINE-OSU
- Einecs 222-231-8
- N-TERT-BOC-L-ISOLEUCINE N-SUCCINIMIDE ESTER
- N-tert-butoxycarbonyl-isoleucine-O-succinimide
- N-(tert-Butyloxycarbonyl)-L-isoleucine N-hydroxysuccinimide ester
- NSC 334339
- CID 131632401
- (2S)-2,5-Dioxopyrrolidin-1-yl2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
- 2,5-dioxopyrrolidin-1-yl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoate
- N-ALPHA-T-BOC-L-ISOLEUCINE N-HYDROXYSUCCINIMIDE ESTER
- SCHEMBL4969025
- 3392-08-3
- NSC334339
- AS-46966
- (2S,3S)-2,5-dioxopyrrolidin-1-yl 2-(tert-butoxycarbonylamino)-3-methylpentanoate
- F11050
- J-019380
- MFCD00022585
- NSC-334339
- AM81844
- (2,5-dioxopyrrolidin-1-yl) (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
- AKOS030212263
- FATJLEZSGFVHQA-CABZTGNLSA-N
- Boc-Ile-OSu, >=97.0% (HPLC)
- 2,5-DIOXOPYRROLIDIN-1-YL (2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOATE
-
- MDL: MFCD00022585
- Inchi: 1S/C15H24N2O6/c1-6-9(2)12(16-14(21)22-15(3,4)5)13(20)23-17-10(18)7-8-11(17)19/h9,12H,6-8H2,1-5H3,(H,16,21)/t9-,12-/m0/s1
- InChI Key: FATJLEZSGFVHQA-CABZTGNLSA-N
- SMILES: O(C([C@H]([C@@H](C)CC)NC(=O)OC(C)(C)C)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 328.16300
- Monoisotopic Mass: 328.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
- XLogP3: 1.7
Experimental Properties
- Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 92-93 ºC
- Solubility: Very slightly soluble (0.66 g/l) (25 º C),
- PSA: 102.01000
- LogP: 1.86180
- pka: 10.81±0.46(Predicted)
- Sensitiveness: Sensitive to humidity
Boc-Ile-OSU Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:3-10-21
- Storage Condition:Inert atmosphere,Room Temperature
Boc-Ile-OSU Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Boc-Ile-OSU Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197994-100g |
2,5-dioxopyrrolidin-1-yl (2S)-2-((tert-butoxycarbonyl)amino)-3-methylpentanoate |
3392-08-3 | 97% | 100g |
$161 | 2021-06-09 | |
| Chemenu | CM197994-500g |
2,5-dioxopyrrolidin-1-yl (2S)-2-((tert-butoxycarbonyl)amino)-3-methylpentanoate |
3392-08-3 | 97% | 500g |
$444 | 2021-06-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133807-5g |
Boc-Ile-OSU |
3392-08-3 | ≥98.0% (HPLC) | 5g |
¥55.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133807-100g |
Boc-Ile-OSU |
3392-08-3 | ≥98.0% (HPLC) | 100g |
¥616.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133807-25g |
Boc-Ile-OSU |
3392-08-3 | ≥98.0% (HPLC) | 25g |
¥206.90 | 2023-09-04 | |
| Fluorochem | 222718-5g |
Boc-Ile-OSu |
3392-08-3 | 95% | 5g |
£15.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 466272-5G |
Boc-Ile-OSu, 99% |
3392-08-3 | 99% | 5G |
¥ 283 | 2022-04-26 | |
| Chemenu | CM197994-100g |
2,5-dioxopyrrolidin-1-yl (2S)-2-((tert-butoxycarbonyl)amino)-3-methylpentanoate |
3392-08-3 | 97% | 100g |
$*** | 2023-05-30 | |
| Chemenu | CM197994-500g |
2,5-dioxopyrrolidin-1-yl (2S)-2-((tert-butoxycarbonyl)amino)-3-methylpentanoate |
3392-08-3 | 97% | 500g |
$444 | 2022-09-29 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H66480-5g |
N-Boc-L-isoleucine N-succinimidyl ester, 95% |
3392-08-3 | 95% | 5g |
¥668.00 | 2023-02-15 |
Boc-Ile-OSU Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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